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Cat. No.: B3054840

An In-Depth Technical Guide to the Vapor Pressure and Boiling Point of 1-Dodecene

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of the vapor pressure and boiling point of 1-dodecene, an alpha-olefin of
significant industrial importance.

Physicochemical Data of 1-Dodecene

1-Dodecene is a colorless liquid with the chemical formula Ci12H24.[1] It is an alkene used as
an intermediate in the production of lubricants and surfactants.[2][3] The following tables
summarize the key quantitative data regarding its boiling point and vapor pressure.

Table 1: Boiling Point of 1-Dodecene

Boiling Point Pressure Reference(s)

213 °C Not specified [4]

213.8 °C Not specified [11[2][5]

214 °C Not specified [5]

214-216 °C Standard [3]

213-216 °C 1013 hPa [6]

415 °F (212.8 °C) 760 mmHg [21[5]
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Table 2: Vapor Pressure of 1-Dodecene

Vapor Pressure Temperature Reference(s)
0.0159 mmHg 25°C [11[2]

0.2 mmHg 20 °C

0.1218 hPa 20 °C [5]

0.1897 hPa 25 °C [5]

0.193 hPa 25 °C [6]

0.35 kPa 65 °C [7]

Experimental Protocols

The determination of boiling point and vapor pressure is fundamental to characterizing a liquid
substance. Below are detailed methodologies for these key experiments.

Determination of Boiling Point via Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] Acommon and accurate method for determining the boiling point of an organic
liquid like 1-dodecene is through distillation.

Apparatus:

¢ Round-bottom flask

Heating mantle or oil bath

Distillation head (still head)

Condenser (Liebig, Graham, or Allihn)

Thermometer

Receiving flask
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» Boiling chips
Procedure:

o Asample of 1-dodecene is placed in the round-bottom flask along with a few boiling chips to
ensure smooth boiling.

o The distillation apparatus is assembled. The thermometer is positioned in the distillation
head such that the top of the mercury bulb is level with the side arm leading to the
condenser.

o Cooling water is circulated through the outer jacket of the condenser.

o The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase.[9]

o The temperature will stabilize at the boiling point of the liquid. This constant temperature is
recorded as the boiling point.[9]

e The vapor then passes into the condenser, where it cools and liquefies, and the resulting
distillate is collected in the receiving flask.[9]

It is important to note that the observed boiling point is dependent on the atmospheric
pressure.[8] If the pressure is not at standard sea-level pressure (760 mmHg or 101.325 kPa),
a correction may need to be applied.

Determination of Vapor Pressure

Vapor pressure can be measured by several methods. The static method is a direct
measurement technique.

Apparatus:
¢ Athermostatted container to maintain a constant temperature.
o Aflask to hold the sample of 1-dodecene.

o A pressure measuring device (e.g., a manometer).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://www.youtube.com/watch?v=fRwkhboZ9Qk
https://www.youtube.com/watch?v=fRwkhboZ9Qk
https://www.youtube.com/watch?v=fRwkhboZ9Qk
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/product/b3054840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Avacuum pump.
Procedure:

o A small amount of 1-dodecene is placed in the flask, which is connected to the pressure
measuring device and the vacuum line.

o The sample is typically frozen, and the apparatus is evacuated to remove any air. The flask
is then sealed off from the vacuum pump.

e The sample is allowed to thaw and is brought to the desired temperature in the
thermostatted container.

» As the liquid evaporates, the pressure inside the sealed apparatus increases until equilibrium
is reached between the liquid and vapor phases.

e The pressure at equilibrium is the vapor pressure of the substance at that temperature.
e This process is repeated at various temperatures to obtain a set of vapor pressure data.

The relationship between vapor pressure and temperature can often be described by the
Antoine equation, which can be used to extrapolate vapor pressure values over a range of
temperatures.[10]

Visualizations

To further clarify the experimental setup, the following diagrams illustrate the workflow for
boiling point determination.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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